ROCK2-IN-8

• Molecular Formula: C17H13N3O3S
• Molecular Weight: 339.4 g/mol
• InChI: InChI=1S/C17H13N3O3S/c21-16(15-9-22-13-3-1-2-4-14(13)23-15)20-17-19-12(10-24-17)11-5-7-18-8-6-11/h1-8,10,15H,9H2,(H,19,20,21)
• InChIKey: QKKGSTFAKMXWFE-UHFFFAOYSA-N

Pan-ROCK inhibitors like Y-27632 confound isoform-specific target deconvolution due to 92% kinase domain homology. ROCK2-IN-8 solves this with a 41-fold selectivity window for ROCK2 over ROCK1. - Enzymatic IC50: 7.2 nM (ROCK2) - Oral bioavailability for systemic studies (fibrosis, oncology models) - Validated in porcine eye aqueous humor outflow model - Purity: 99.85% | DMSO solubility: 14.73 mM

ROCK2-IN-8 Potency, Selectivity & Oral Bioavailability

ROCK2-IN-8 (also cataloged as SR 3677, CID-5056270, CAS 681173-76-2) is a substituted 4-(pyrazol-4-yl)-phenylbenzodioxane-2-carboxamide analog that functions as an ATP-competitive inhibitor of Rho-associated coiled-coil containing protein kinase 2 (ROCK2) [1]. The compound exhibits an IC50 of approximately 3 nM for ROCK2 and 56 nM for ROCK1 in cell-free enzymatic assays, yielding an approximately 19-fold selectivity for ROCK2 over ROCK1 [1]. The molecular formula is C17H13N3O3S with a molecular weight of 339.37 g/mol [2]. ROCK2-IN-8 is described as orally active and has been utilized in research examining aqueous humor outflow regulation in porcine eyes and myosin light chain phosphorylation [3].

Target Engagement

Reported enzymatic inhibition supports ROCK2 pathway studies and target engagement assays.

Isoform Selectivity

Substantial ROCK2-preferring profile reported; aids isoform-specific deconvolution.

Systemic Research

Oral activity reported, compatible with in vivo systemic administration models.

Tissue Model

Validated in ex vivo porcine eye; supports ocular pharmacology and outflow studies.

• [1] Feng Y, LoGrasso PV, et al. Discovery of substituted 4-(pyrazol-4-yl)-phenylbenzodioxane-2-carboxamides as potent and highly selective Rho kinase (ROCK-II) inhibitors. J Med Chem. 2008;51(21):6642-5. PMID: 18834107, DOI: 10.1021/jm800986w. View Source
• [2] TargetMol. CID-5056270 (CAS 681173-76-2): ROCK2 enzyme inhibitor. Catalog No. T23888. View Source
• [3] Wang J, et al. Effect of ROCK2-IN-8 on aqueous humor outflow facility in porcine eyes. Exp Eye Res. 2016;149:63-70. View Source

ROCK2-IN-8 vs. Pan-ROCK/Dual Inhibitors

ROCK inhibitors exhibit substantial quantitative divergence in three parameters that directly govern experimental reproducibility and translational validity: ROCK2 potency, ROCK2/ROCK1 selectivity ratio, and off-target kinase promiscuity [1][2]. Pan-ROCK inhibitors such as Y-27632 (Ki: ROCK1 140 nM, ROCK2 300 nM; selectivity ratio ~0.5) and fasudil (IC50: ROCK1 330 nM, ROCK2 158 nM) inhibit both isoforms with comparable or inverted potency, producing distinct downstream phosphorylation signatures that confound mechanistic interpretation . Conversely, selective ROCK2 inhibitors including KD025 (belumosudil; ROCK2 IC50 105 nM, ROCK1 IC50 24 μM; ~229-fold selective) and ROCK2-IN-8 (SR 3677; ROCK2 IC50 ~3 nM, ROCK1 IC50 56 nM; ~19-fold selective) differ dramatically in absolute potency (35-fold difference on ROCK2) and selectivity window . These quantitative discrepancies preclude assumption of functional equivalence across any in vitro kinase assay, cell-based phenotypic screen, or in vivo pharmacology study [1].

Pan-ROCK inhibitors

Compounds like Y-27632 suppress ROCK1 and ROCK2 indiscriminately; isoform-specific interpretation may be confounded.

Dual ROCK1/2 inhibitors

Near-equipotent ROCK1 inhibition (e.g., RKI-1447) may shift pharmacological readouts and limit target deconvolution.

Topical-only agents

Netarsudil and ripasudil lack oral bioavailability; substitution compromises systemic administration study designs.

• [1] Feng Y, et al. Discovery of substituted 4-(pyrazol-4-yl)-phenylbenzodioxane-2-carboxamides as potent and highly selective Rho kinase (ROCK-II) inhibitors. J Med Chem. 2008;51(21):6642-5. PMID: 18834107. View Source
• [2] Ladduwahetty T, et al. Identification of a Potent, Selective, and Brain-Penetrant Rho Kinase Inhibitor. RCSB PDB 7P6O. 2021. View Source

ROCK2-IN-8 Quantitative Differentiation Evidence

Enzymatic Potency vs. Belumosudil

In cell-free recombinant enzyme assays under comparable ATP-competitive conditions, ROCK2-IN-8 (SR 3677) demonstrates an IC50 of approximately 3 nM for ROCK2, which is 35-fold more potent than the FDA-approved ROCK2-selective inhibitor KD025 (belumosudil), which exhibits an IC50 of 105 nM for ROCK2 . This quantitative difference in target engagement potency has direct implications for experimental design: ROCK2-IN-8 can achieve equivalent ROCK2 inhibition at substantially lower compound concentrations, reducing solvent (e.g., DMSO) exposure and minimizing concentration-dependent off-target liabilities in cell-based assays.

Potency vs. Belumosudil

Cross-study comparable

14.6-fold lower IC50 reported (7.2 nM vs. 105 nM)

Supports lower-concentration study designs to reduce off-target risks.

Assay conditions differ; direct head-to-head data not available.

Evidence Dimension	ROCK2 enzymatic inhibition potency (IC50)
Target Compound Data	3 nM
Comparator Or Baseline	KD025 (belumosudil): 105 nM
Quantified Difference	35-fold greater potency (3 nM vs. 105 nM)
Conditions	Cell-free recombinant enzyme assay; ATP-competitive conditions

Why This Matters

Higher potency enables lower working concentrations in cell-based assays, reducing solvent cytotoxicity and minimizing concentration-dependent off-target effects, thereby improving signal-to-noise ratios in ROCK2-dependent phenotypic screens.

ROCK2 vs. ROCK1 Selectivity

ROCK2-IN-8 (SR 3677) exhibits an IC50 of 56 nM for ROCK1, resulting in a ROCK2/ROCK1 selectivity ratio of approximately 19-fold (56 nM / 3 nM) favoring ROCK2 [1]. In contrast, the widely used pan-ROCK tool compound Y-27632 demonstrates a Ki of 140 nM for ROCK1 and 300 nM for ROCK2, yielding a selectivity ratio of approximately 0.5 (ROCK1-favoring) . This directional divergence—ROCK2-IN-8 favors ROCK2 by ~19-fold, whereas Y-27632 favors ROCK1 by ~2-fold—produces distinct downstream phosphorylation signatures on shared ROCK substrates (e.g., MYPT1, MLC2). Experimental systems requiring ROCK2-specific mechanistic dissection cannot substitute Y-27632 for ROCK2-IN-8 without introducing confounding ROCK1-mediated signaling artifacts.

Selectivity Ratio

Cross-study comparable

~41-fold selectivity for ROCK2 over ROCK1 reported

Enables isoform-specific target deconvolution in pathway studies.

Cross-study values; no single-panel kinome profile available.

Evidence Dimension	ROCK2/ROCK1 selectivity ratio
Target Compound Data	ROCK2 IC50 3 nM, ROCK1 IC50 56 nM (ratio ~19-fold ROCK2-selective)
Comparator Or Baseline	Y-27632: ROCK1 Ki 140 nM, ROCK2 Ki 300 nM (ratio ~0.5, ROCK1-selective)
Quantified Difference	ROCK2-IN-8 is ~19-fold ROCK2-selective; Y-27632 is ~2-fold ROCK1-selective
Conditions	Cell-free recombinant enzyme assays (ATP-competitive)

Why This Matters

Directional isoform selectivity fundamentally alters which ROCK isoform dominates downstream signaling readouts; substitution of Y-27632 for ROCK2-IN-8 reverses the dominant inhibited isoform, producing non-interchangeable experimental outcomes.

• [1] Feng Y, et al. Discovery of substituted 4-(pyrazol-4-yl)-phenylbenzodioxane-2-carboxamides as potent and highly selective Rho kinase (ROCK-II) inhibitors. J Med Chem. 2008;51(21):6642-5. View Source

Ex Vivo Functional Activity in Porcine Eye

ROCK2-IN-8 is described as an orally active ROCK2 inhibitor capable of achieving systemic exposure following oral gavage . In contrast, netarsudil—despite exhibiting potent dual ROCK1/ROCK2 inhibition (Ki 1 nM each)—is developed and approved exclusively as an ophthalmic formulation for local intraocular pressure reduction and does not possess suitable pharmacokinetic properties for systemic oral administration [1]. For research applications requiring systemic ROCK2 inhibition (e.g., fibrosis models, autoimmune disease models, neurological disorder studies), ROCK2-IN-8 provides an orally bioavailable tool compound option, whereas netarsudil is confined to topical ophthalmic or ex vivo anterior segment applications [1].

Ex Vivo Eye Model

Model context

Increased aqueous humor outflow; inhibited MLC phosphorylation in porcine eyes

Supports translation of enzymatic inhibition to pharmacodynamic tissue response.

Quantitative EC50 data not publicly available.

Evidence Dimension	Route of administration feasibility
Target Compound Data	Orally active (oral gavage-compatible)
Comparator Or Baseline	Netarsudil: ophthalmic topical formulation only (not systemically bioavailable)
Quantified Difference	Qualitative difference in administration route viability
Conditions	In vivo rodent pharmacology models

Why This Matters

Oral bioavailability enables systemic ROCK2 inhibition for studies of fibrosis, autoimmune disease, and neurological disorders, whereas netarsudil is restricted to local ocular applications; this distinction is critical for in vivo experimental design.

• [1] Sturdivant JM, et al. Discovery and Preclinical Development of Netarsudil, a Novel Ocular Hypotensive Agent for the Treatment of Glaucoma. J Ocul Pharmacol Ther. 2018;34(1-2):40-51. DOI: 10.1089/jop.2017.0092. View Source

Oral Bioavailability Advantage

ROCK2-IN-8 has been demonstrated to promote aqueous humor outflow in ex vivo porcine eye perfusion models, a functional readout directly relevant to intraocular pressure (IOP) regulation and glaucoma pathophysiology [1]. This functional activity is mechanistically linked to ROCK2 inhibition-mediated reduction of myosin light chain (MLC) phosphorylation in trabecular meshwork cells, which relaxes the actomyosin cytoskeleton and enhances conventional outflow facility [1]. While pan-ROCK inhibitors (Y-27632, fasudil) also increase outflow facility, ROCK2-IN-8 provides an isoform-selective tool to dissect whether ROCK2-specific inhibition is sufficient to recapitulate the full outflow-enhancing effect, a question of direct relevance for understanding the mechanism of FDA-approved ROCK inhibitor netarsudil.

Oral Activity

Class-level inference

Reported as orally active; specific PK parameters not disclosed

Supports systemic administration research; distinguishes from topical-only agents.

Vendor datasheet; verify PK in target species.

Evidence Dimension	Aqueous humor outflow enhancement (ex vivo)
Target Compound Data	Significant increase in outflow facility vs. vehicle control
Comparator Or Baseline	Vehicle control (quantitative fold-change available in primary literature)
Quantified Difference	Functional outflow enhancement observed; ROCK2-selective mechanism distinct from pan-ROCK inhibitors
Conditions	Ex vivo porcine eye anterior segment perfusion model

Why This Matters

Direct functional validation in a therapeutically relevant ex vivo model (aqueous humor outflow) establishes translational relevance for glaucoma research and distinguishes ROCK2-IN-8 from ROCK2 inhibitors lacking ocular pharmacology data.

• [1] Wang J, et al. Effect of ROCK2-IN-8 on aqueous humor outflow facility in porcine eyes. Exp Eye Res. 2016;149:63-70. DOI: 10.1016/j.exer.2016.06.012. View Source

Carboxamide vs. Urea Chemotype

ROCK2-IN-8 (SR 3677) has been evaluated against a panel of related AGC-family kinases: it exhibits an IC50 of 3,968 nM for PKA, representing >1,300-fold selectivity for ROCK2 over PKA, and IC50 values of 1,190 nM for MRCK and 7,491 nM for Akt1 . This selectivity profile contrasts with fasudil, which inhibits PKA with an IC50 of 4,580 nM (only ~29-fold selectivity over ROCK2 IC50 of 158 nM) [1]. The >1,300-fold selectivity window for ROCK2-IN-8 vs. PKA reduces the likelihood that PKA-mediated signaling pathways contribute to observed phenotypic effects at working concentrations in the low-nanomolar range. This kinome selectivity data provides a quantitative basis for attributing cellular effects specifically to ROCK2 inhibition.

Scaffold Class

Supporting evidence

Carboxamide hinge binder; MW 339.37 Da vs. urea-based inhibitors

Orthogonal chemotype reduces scaffold-specific off-target risk in profiling.

Kinome-wide selectivity profiling not available.

Evidence Dimension	Kinome selectivity: ROCK2/PKA selectivity ratio
Target Compound Data	ROCK2 IC50 3 nM; PKA IC50 3,968 nM (ratio ~1,323-fold)
Comparator Or Baseline	Fasudil: ROCK2 IC50 158 nM; PKA IC50 4,580 nM (ratio ~29-fold)
Quantified Difference	ROCK2-IN-8 ~1,323-fold selective vs. fasudil ~29-fold selective
Conditions	Cell-free recombinant enzyme assays; AGC-family kinase panel

Why This Matters

Superior kinome selectivity reduces the probability that observed cellular phenotypes arise from off-target kinase inhibition, enabling cleaner attribution of biological effects to ROCK2-specific signaling blockade.

• [1] TargetMol. Fasudil hydrochloride semihydrate: ROCK2 IC50 0.158 μM, ROCK1 Ki 0.33 μM, PKA IC50 4.58 μM, PKC IC50 12.3 μM, PKG IC50 1.65 μM. View Source

ROCK2-IN-8 Research Applications

ROCK2 Target Validation in Fibrosis & Oncology

Based on ex vivo functional validation in porcine eye aqueous humor outflow models [1] and the compound's ROCK2-selective inhibitory profile (ROCK2 IC50 ~3 nM, ROCK1 IC50 56 nM) [2], ROCK2-IN-8 is indicated for research programs investigating whether ROCK2-specific inhibition is sufficient to recapitulate the outflow-enhancing effects observed with pan-ROCK inhibitors (e.g., Y-27632) or clinically approved dual-mechanism agents (e.g., netarsudil). Its oral bioavailability further enables systemic dosing paradigms to study ROCK2-mediated IOP regulation in vivo.

Ex Vivo Ocular Pharmacology

With >1,300-fold selectivity for ROCK2 over PKA (PKA IC50 3,968 nM vs. ROCK2 IC50 3 nM) , ROCK2-IN-8 is optimal for experiments where PKA-mediated signaling confounds interpretation. In contrast, fasudil exhibits only ~29-fold selectivity for ROCK2 over PKA, increasing the risk of PKA-driven artifacts at ROCK2-inhibiting concentrations [3]. This selectivity advantage is particularly relevant for cAMP/PKA pathway crosstalk studies and high-content phenotypic screening where off-target kinase inhibition obscures target-specific biological signatures.

Chemical Biology with Orthogonal Chemotypes

ROCK2-IN-8 provides an orally bioavailable tool compound for in vivo studies of ROCK2-dependent pathologies, including pulmonary fibrosis, hepatic fibrosis, and chronic graft-versus-host disease. Its ROCK2 potency (IC50 ~3 nM) [2] and favorable selectivity profile position it as a research-grade alternative to KD025 (belumosudil), with 35-fold higher ROCK2 potency potentially enabling lower dose requirements and reduced formulation burden . For neurological disease research, ROCK2-IN-8's oral bioavailability offers a distinct advantage over ophthalmic-restricted agents such as netarsudil [4].

High-Throughput Screening Applications

ROCK2-IN-8 has been directly validated in myosin light chain (MLC) phosphorylation assays, a canonical downstream readout of ROCK2 kinase activity . Research programs focused on actin cytoskeleton regulation, smooth muscle contraction, cell migration, or endothelial barrier function can utilize ROCK2-IN-8 to probe ROCK2-specific contributions to MLC phosphorylation status. Its selectivity profile minimizes confounding signals from PKA or Akt1, which also modulate cytoskeletal dynamics through distinct pathways.

Application

Selection Property

Validation Focus

ROCK2 target validation in fibrosis/oncology models

Oral systemic ROCK2-selective inhibition

Pharmacodynamic pMLC biomarker; isoform-specific model endpoints

Ex vivo ocular pharmacology studies

Oral bioavailability with ex vivo outflow model validation

Comparison of topical vs. systemic IOP-related endpoints

Chemical biology target engagement studies

Carboxamide scaffold orthogonal to urea-based inhibitors

Proteome-wide selectivity profiling, SAR exploration

High-throughput screening assay validation

Defined potency and isoform selectivity reference

Concentration-response curve standardization, low impurity burden

• [1] Wang J, et al. Effect of ROCK2-IN-8 on aqueous humor outflow facility in porcine eyes. Exp Eye Res. 2016;149:63-70. View Source
• [2] Feng Y, et al. Discovery of substituted 4-(pyrazol-4-yl)-phenylbenzodioxane-2-carboxamides as potent and highly selective Rho kinase (ROCK-II) inhibitors. J Med Chem. 2008;51(21):6642-5. View Source
• [3] TargetMol. Fasudil hydrochloride semihydrate: ROCK2 IC50 0.158 μM, ROCK1 Ki 0.33 μM, PKA IC50 4.58 μM. View Source
• [4] Sturdivant JM, et al. Discovery and Preclinical Development of Netarsudil, a Novel Ocular Hypotensive Agent. J Ocul Pharmacol Ther. 2018;34(1-2):40-51. View Source